Bis(phenylsulfonyl)methane

• IUPAC Name: benzenesulfonylmethylsulfonylbenzene
• InChI: InChI=1S/C13H12O4S2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key: QCHNSJNRFSOCLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H12O4S2
• DSSTOX Substance ID: DTXSID10187659
• Molecular Weight: 296.4 g/mol
• CAS RN: 3406-02-8

Description

Bis(phenylsulfonyl)methane is a chemical compound with the molecular formula C13H12O4S2 and a molecular weight of 296.36. It is a solid at 20°C.

Synthesis Analysis

Bis(phenylsulfonyl)methane can be synthesized through an effective dehydrochlorination of bis(phenylsulfonyl)alkane. This process results in a variety of β,γ-unsaturated bis(phenylsulfonyl)olefins in good yields with only E geometry.

Molecular Structure Analysis

The molecular structure of Bis(phenylsulfonyl)methane can be represented by the InChI string: InChI=1S/C13H12O4S2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2.

Physical And Chemical Properties Analysis

Bis(phenylsulfonyl)methane has a density of 1.4±0.1 g/cm3, a boiling point of 552.8±46.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.4 mmHg at 25°C. It also has an enthalpy of vaporization of 80.2±3.0 kJ/mol, a flash point of 374.4±21.7 °C, and an index of refraction of 1.594.

Scientific Research Applications

Synthesis of Olefins

. This process involves the effective dehydrochlorination of bis(phenylsulfonyl)alkane to prepare alkene building blocks. .

Chemical Diversification

Following the synthesis of olefins, bis(phenylsulfonyl)methane can be used for chemical diversification. .

Synthetic Linchpin

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Safety and Handling

Bis(phenylsulfonyl)methane is a chemical compound that requires careful handling. .

Physical Properties

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Commercial Availability

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Safety and Hazards

Bis(phenylsulfonyl)methane is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Bis(phenylsulfonyl)methane is primarily used as a synthetic linchpin in the field of organic chemistry . It is typically introduced as an sp3 carbon nucleophile and can also function as an effective sp2 carbon electrophile in the presence of organolithium nucleophiles . The primary targets of this compound are therefore the organolithium compounds with which it interacts .

Mode of Action

The compound interacts with its targets through a process of dehydrochlorination, which results in the preparation of alkene building blocks . This process involves the elimination of a halogen and a double bond migration . The result is a variety of β,γ-unsaturated bis(phenylsulfonyl)olefins in good yields with only E geometry .

Biochemical Pathways

The biochemical pathways affected by bis(phenylsulfonyl)methane involve the synthesis of olefins via a halogen elimination and double bond migration . This process results in a variety of β,γ-unsaturated bis(phenylsulfonyl)olefins . The compound also undergoes a hydrogen–deuterium exchange (HDE) method via a Michael-retro-Michael pathway for site-selective introduction of deuterium at the α-position of enals using D2O as a deuterium source .

Result of Action

The result of bis(phenylsulfonyl)methane’s action is the generation of trisubstituted alkenes, comprising a formal sp3-sp2 and sp2-sp2 cross-coupling between organolithiums and bis(sulfones) . This process occurs almost instantaneously at -78 °C in the absence of any transition metals . The compound can undergo two C-C bond formations as an sp3 nucleophile, followed by a third C-C bond forming reaction as an effective sp2 electrophile .

Action Environment

The action of bis(phenylsulfonyl)methane is influenced by environmental factors such as temperature and the presence of other chemical agents. For example, the cross-coupling process occurs almost instantaneously at -78 °C . Additionally, the presence of organolithium nucleophiles is necessary for the compound to function as an effective sp2 carbon electrophile .

Q & A

Q1: What is the molecular formula and weight of bis(phenylsulfonyl)methane?

A1: Bis(phenylsulfonyl)methane has the molecular formula C₁₃H₁₂O₄S₂ and a molecular weight of 308.37 g/mol. []

Q2: Are there any notable spectroscopic features of bis(phenylsulfonyl)methane?

A2: Yes, the central C-S bond lengths in bis(phenylsulfonyl)methane are 1.786 Å. [] Additionally, ¹H NMR analysis shows the vinyl protons in the derivative 1,1-bis(phenylsulfonyl)ethylene resonate at 7.19 ppm in CDCl₃. []

Q3: How does bis(phenylsulfonyl)methane behave in reactions with thiosulfonic esters?

A3: Bis(phenylsulfonyl)methane acts as a nucleophile, with its carbanion reacting with thiosulfonic esters in a bimolecular substitution reaction. This allows for the introduction of thioaryl or thioalkyl groups. The reaction rate is influenced by the electronic nature of substituents on the thiosulfonic ester. []

Q4: Can bis(phenylsulfonyl)methane be used in enantioselective reactions?

A4: Absolutely. It acts as a nucleophile in enantioselective allylic alkylations of Morita-Baylis-Hillman carbonates, catalyzed by cinchona alkaloid derivatives. This leads to chiral alkylated products with good enantioselectivities. [] Similar enantioselective Michael additions with α,β-unsaturated aldehydes have been reported using chiral amine catalysts. []

Q5: Is bis(phenylsulfonyl)methane limited to acting as a nucleophile?

A5: Interestingly, no. While traditionally used as an sp³ carbon nucleophile, bis(phenylsulfonyl)methane can also act as an sp² carbon electrophile in the presence of organolithium reagents. This enables sp³-sp² and sp²-sp² cross-coupling reactions, forming trisubstituted alkenes. This umpolung strategy highlights the versatility of bis(phenylsulfonyl)methane as a synthetic linchpin. []

Q6: Are there any notable reactions where bis(phenylsulfonyl)methane participates in ring formation?

A6: Yes, several examples exist. For instance, it reacts with cis,cis-hexa-2,4-diene-1,6-dibromides under basic conditions to form cycloheptadienes via Perkin ring closure. [] Additionally, it participates in palladium-catalyzed triple cyclization reactions with 2,7-alkadiynylic carbonates and allenes, forming fused tricyclic structures. []

Q7: Can bis(phenylsulfonyl)methane form complexes with alkali metals?

A7: Yes, it readily forms both mono- and di-metalated carbanion complexes with alkali metals like lithium, sodium, and potassium. These complexes exhibit different structures in the solid state, influenced by the metal and solvent. []

Q8: Are there any interesting structural features observed in these metal complexes?

A8: The lithium monoanion complex of bis(phenylsulfonyl)methane forms a 1D polymeric chain in the solid state, with lithium bridging between sulfonyl oxygen atoms. Interestingly, these chains are homochiral, with all chelating ligands adopting the same configuration. []

Q9: Does bis(phenylsulfonyl)methane have applications beyond traditional organic synthesis?

A9: Research suggests bis(phenylsulfonyl)methane derivatives are being explored in various fields. For instance, 1-fluoro-bis(phenylsulfonyl)methane (FBSM) is used in enantioselective organocatalytic additions to α,β-unsaturated aldehydes, providing access to chiral fluorine-containing compounds. [] FBSM also participates in highly enantioselective monofluoromethylation reactions with C2-arylindoles under chiral phase-transfer catalysis. [, ]